Cas no 13522-72-0 (Carbamothioicacid, dimethyl-, O,O'-1,4-phenylene ester (9CI))

Carbamothioicacid, dimethyl-, O,O'-1,4-phenylene ester (9CI) structure
13522-72-0 structure
Product name:Carbamothioicacid, dimethyl-, O,O'-1,4-phenylene ester (9CI)
CAS No:13522-72-0
MF:C12H16N2O2S2
MW:284.397640228271
CID:236835
PubChem ID:299062

Carbamothioicacid, dimethyl-, O,O'-1,4-phenylene ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamothioicacid, dimethyl-, O,O'-1,4-phenylene ester (9CI)
    • O-[4-(dimethylcarbamothioyloxy)phenyl] N,N-dimethylcarbamothioate
    • 1,4-Bis-(N,N-dimethyl-thiocarbamoyloxy)-benzol
    • 1,4-Bis-< N,N-dimethyl-thiocarbamoyloxy> -benzol
    • AC1L6U1Z
    • NSC171505
    • NSC-171505
    • 13522-72-0
    • DTXSID50305714
    • Inchi: InChI=1S/C12H16N2O2S2/c1-13(2)11(17)15-9-5-7-10(8-6-9)16-12(18)14(3)4/h5-8H,1-4H3
    • InChI Key: JQIAWSJRJZCLEF-UHFFFAOYSA-N
    • SMILES: CN(C(OC1=CC=C(OC(N(C)C)=S)C=C1)=S)C

Computed Properties

  • Exact Mass: 284.06548
  • Monoisotopic Mass: 284.065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 89.1Ų
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.247
  • Boiling Point: 349.5°Cat760mmHg
  • Flash Point: 165.2°C
  • Refractive Index: 1.62
  • PSA: 24.94
  • LogP: 2.13720

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